(S)-1-(1-Benzylpiperidin-2-yl)-N-methylmethanamine
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Description
(S)-1-(1-Benzylpiperidin-2-yl)-N-methylmethanamine is a useful research compound. Its molecular formula is C14H22N2 and its molecular weight is 218.344. The purity is usually 95%.
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Scientific Research Applications
Neurochemical Research and Potential Therapeutic Uses
Benzylpiperazine Derivatives : These compounds, including N-benzylpiperazine (BZP), have been studied for their stimulant and euphoric effects, akin to methylenedioxymethamphetamine (MDMA) and methamphetamine, primarily affecting dopamine neurotransmission. Despite their abuse potential, the mechanism of action suggests potential therapeutic applications in neurological research, warranting further investigation into their long-term effects and addictive properties (Johnstone et al., 2007).
Chemokine Receptor Antagonists : Small molecule antagonists, including bipiperidine and piperazine derivatives, have been researched for their role in treating allergic diseases like asthma and allergic rhinitis. The structure-activity relationships of these compounds suggest their value in developing treatments for inflammatory conditions, highlighting the versatility of benzylpiperidine structures in medicinal chemistry (Willems & IJzerman, 2009).
Drug Metabolism and Pharmacokinetics
- Cytochrome P450 Inhibitors : Arylpiperazine derivatives undergo metabolism involving Cytochrome P450 enzymes, leading to the formation of 1-aryl-piperazines. This metabolic pathway is significant for understanding drug-drug interactions and the pharmacokinetic profiles of therapeutic agents, informing the design of drugs with optimized efficacy and safety profiles (Caccia, 2007).
Environmental Presence and Impact
- Emerging Contaminants : The occurrence and fate of parabens, chemically related to benzylpiperidine derivatives through their ester structure, have been reviewed, emphasizing the environmental persistence of these compounds in aquatic environments. This research underscores the broader environmental implications of synthetic compounds, including those related to benzylpiperidines, and the need for sustainable pharmaceutical and cosmetic formulations (Haman et al., 2015).
Properties
IUPAC Name |
1-[(2S)-1-benzylpiperidin-2-yl]-N-methylmethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2/c1-15-11-14-9-5-6-10-16(14)12-13-7-3-2-4-8-13/h2-4,7-8,14-15H,5-6,9-12H2,1H3/t14-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMJZRIGOKXUQEC-AWEZNQCLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1CCCCN1CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNC[C@@H]1CCCCN1CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.